Cas no 886495-33-6 ((2',4'-Dimethyl-[4,5']bithiazolyl-2-yl)-hydrazine)

• Product Name: (2',4'-Dimethyl-[4,5']bithiazolyl-2-yl)-hydrazine
• CAS No: 886495-33-6
• MF: C₈H₁₀N₄S₂
• MW: 226.321797847748
• CID: 4788792
• Update Time: 2025-06-14

(2',4'-Dimethyl-[4,5']bithiazolyl-2-yl)-hydrazine Chemical and Physical Properties

Names and Identifiers

• (2',4'-Dimethyl-[4,5']bithiazolyl-2-yl)-hydrazine
• [4-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3-thiazol-2-yl]hydrazine
• 2-Hydrazinyl-2',4'-dimethyl-4,5'-bithiazole

• Inchi： 1S/C8H10N4S2/c1-4-7(14-5(2)10-4)6-3-13-8(11-6)12-9/h3H,9H2,1-2H3,(H,11,12)
• InChI Key： FJOFQMXZAIFLLD-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1C1=CSC(NN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: 2.1
• Topological Polar Surface Area: 120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on (2',4'-Dimethyl-[4,5']bithiazolyl-2-yl)-hydrazine

Comprehensive Overview of (2',4'-Dimethyl-[4,5']bithiazolyl-2-yl)-hydrazine (CAS No. 886495-33-6)

The compound (2',4'-Dimethyl-[4,5']bithiazolyl-2-yl)-hydrazine (CAS No. 886495-33-6) is a specialized organic molecule featuring a unique bithiazole core structure. This heterocyclic scaffold is increasingly studied for its potential applications in pharmaceutical research, material science, and agrochemical development. Its molecular architecture, combining hydrazine and dimethyl-substituted bithiazole moieties, offers intriguing reactivity and functional versatility, making it a subject of interest for synthetic chemists and industrial researchers alike.

Recent trends in drug discovery highlight the growing demand for novel heterocyclic compounds like 886495-33-6, particularly those with thiazole derivatives. These structures are frequently explored for their bioactive properties, including antimicrobial, anticancer, and anti-inflammatory effects. The presence of the hydrazine group further enhances its utility as a building block for targeted molecular design, aligning with current precision medicine initiatives. Researchers are actively investigating its potential in small-molecule therapeutics, especially in kinase inhibition and enzyme modulation.

From a material science perspective, (2',4'-Dimethyl-[4,5']bithiazolyl-2-yl)-hydrazine demonstrates promise in the development of organic semiconductors and photoactive materials. The conjugated bithiazole system contributes to electron delocalization, a critical feature for applications in OLEDs (organic light-emitting diodes) and photovoltaic devices. This aligns with global sustainability goals, as industries seek eco-friendly alternatives to traditional inorganic materials. Its thermal stability and tunable electronic properties make it a candidate for next-generation optoelectronics.

Synthetic methodologies for CAS No. 886495-33-6 often involve multi-step organic reactions, including condensation and cyclization techniques. Advanced catalysis strategies, such as palladium-catalyzed cross-coupling, have been employed to optimize yield and purity. Analytical characterization typically relies on NMR spectroscopy, mass spectrometry, and HPLC, ensuring compliance with rigorous quality control standards. These protocols are essential for scaling production while maintaining batch-to-batch consistency, a key concern for industrial adopters.

In agrochemical innovation, derivatives of bithiazole hydrazine compounds are being evaluated for their pesticidal activity and plant growth regulation. The compound’s ability to interact with biological targets, such as enzyme systems in pests, positions it as a potential green chemistry solution. This resonates with the rising demand for low-toxicity crop protection agents, addressing both food security and environmental sustainability challenges.

For researchers sourcing 886495-33-6, considerations include supplier reliability, purity specifications (e.g., ≥98% by HPLC), and storage conditions (often under inert atmosphere). The compound’s stability profile suggests compatibility with standard laboratory protocols, though moisture-sensitive handling is recommended due to the hydrazine functionality. These practical insights are frequently searched by synthetic chemists optimizing high-throughput screening workflows.

Emerging discussions in academic forums and patent literature underscore the broader potential of (2',4'-Dimethyl-[4,5']bithiazolyl-2-yl)-hydrazine. Its structural motifs appear in several patent applications for biodegradable polymers and catalytic ligands, reflecting cross-disciplinary relevance. As computational chemistry tools advance, in silico studies of this compound may further unlock its structure-activity relationships, accelerating its adoption in cutting-edge applications.

In summary, CAS No. 886495-33-6 represents a compelling case study in the convergence of synthetic chemistry, applied materials, and life sciences. Its multifaceted utility—from drug discovery scaffolds to functional materials—positions it as a valuable asset in contemporary research. Future directions may explore its nanotechnology integration or bioconjugation techniques, driven by the compound’s inherent modularity and performance under diverse conditions.